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Compound of Interest

Compound Name: Clavamycin B

Cat. No.: B15563035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clavamycin B is a member of the clavam family of β-lactam antibiotics, a class of natural

products that have garnered significant interest due to their unique structural features and

biological activities. Produced by strains of the bacterium Streptomyces hygroscopicus,

Clavamycin B, along with its congeners, represents a potential source for the development of

new therapeutic agents. This technical guide provides an in-depth overview of the chemical

structure, physicochemical properties, biological activity, and isolation of Clavamycin B,

intended to serve as a valuable resource for researchers in the fields of natural product

chemistry, microbiology, and drug discovery.

Chemical Structure
The chemical structure of Clavamycin B has been elucidated through extensive spectroscopic

studies. It possesses the characteristic oxapenam core structure fused with a second five-

membered ring.

IUPAC Name: (2R,4R)-5-amino-2-[[(2R)-2-amino-3-hydroxy-3-[(3R,5S)-7-oxo-4-oxa-1-

azabicyclo[3.2.0]heptan-3-yl]propanoyl]amino]-3,4-dihydroxypentanoic acid[1]

Molecular Formula: C₁₃H₂₂N₄O₈[1]
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Chemical Structure Diagram:

Caption: 2D Chemical Structure of Clavamycin B.

Physicochemical and Spectroscopic Data
Detailed physicochemical and spectroscopic data are essential for the characterization and

identification of Clavamycin B. The following tables summarize the available data.

Table 1: Physicochemical Properties of Clavamycin B

Property Value Reference

Molecular Weight 362.34 g/mol [1]

Exact Mass 362.14376367 Da [1]

XLogP3-AA -7.7 [1]

Hydrogen Bond Donor Count 8 [1]

Hydrogen Bond Acceptor

Count
10 [1]

Rotatable Bond Count 9 [1]

Table 2: Spectroscopic Data for Clavamycin B
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Technique Data Reference

¹H NMR

Specific chemical shifts and

coupling constants have been

determined but are not readily

available in public databases.

The original literature should

be consulted for detailed

assignments.

¹³C NMR

Specific chemical shifts have

been determined but are not

readily available in public

databases. The original

literature should be consulted

for detailed assignments.

Mass Spectrometry

The fragmentation pattern

would be expected to show

losses of water, ammonia, and

cleavage of the side chains

and the β-lactam ring.

Biological Activity
Clavamycins exhibit a range of biological activities, including antifungal and antibacterial

properties. The primary mechanism of action for many β-lactam antibiotics involves the

inhibition of bacterial cell wall synthesis.

Table 3: Antimicrobial Activity of Clavamycin B (MIC values)

Organism MIC (µg/mL) Reference

Data not available in publicly

accessible databases.

Note: The original research papers describing the discovery of clavamycins should be

consulted for specific MIC values against a panel of microorganisms.
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Experimental Protocols
The isolation and characterization of Clavamycin B involve a series of chromatographic and

spectroscopic techniques. The following is a generalized protocol based on the methodologies

reported for the clavamycin family of compounds.

Fermentation and Isolation
Fermentation:Streptomyces hygroscopicus (e.g., strain NRRL 15846) is cultured in a suitable

fermentation medium under optimized conditions to promote the production of clavamycins.

Harvesting and Extraction: The fermentation broth is harvested, and the mycelium is

separated from the supernatant. The active compounds are then extracted from the

supernatant using a suitable organic solvent.

Purification: The crude extract is subjected to a series of chromatographic purification steps.

These typically include:

Adsorption chromatography on a non-functionalized resin (e.g., Amberlite XAD).

Gel filtration chromatography (e.g., Sephadex G-10).

Reversed-phase high-performance liquid chromatography (RP-HPLC) to yield the pure

Clavamycin B.

Structure Elucidation
The determination of the chemical structure of Clavamycin B relies on a combination of

spectroscopic methods:

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition of the molecule. Tandem mass spectrometry

(MS/MS) provides information about the fragmentation pattern, which helps in identifying

structural motifs.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Provides information about the number and types of protons in the molecule and

their connectivity.

¹³C NMR: Reveals the number and types of carbon atoms.

2D NMR (e.g., COSY, HSQC, HMBC): These experiments are crucial for establishing the

complete connectivity of the carbon and proton skeleton of the molecule.

Biosynthesis of Clavams
The biosynthesis of clavams, including Clavamycin B, originates from the condensation of L-

arginine and a five-carbon precursor derived from the pentose phosphate pathway. The

pathway involves a series of enzymatic reactions, including the formation of the characteristic

β-lactam ring and subsequent oxidative cyclizations.

L-Arginine

Clavaminic Acid Precursor

C5 Precursor

Clavaminic AcidMultiple Enzymatic Steps Clavams (including Clavamycin B)Further Modifications

Click to download full resolution via product page

Caption: Generalized Biosynthetic Pathway of Clavams.

Conclusion
Clavamycin B is a structurally intriguing natural product with potential biological activities. This

technical guide has summarized the key information regarding its chemical structure,

properties, and isolation. Further research is warranted to fully elucidate its pharmacological

profile and to explore its potential as a lead compound for the development of new

antimicrobial agents. The detailed experimental protocols and spectroscopic data from the

original literature remain a critical resource for any future investigations into this fascinating

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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